molecular formula C19H16O5 B587729 10-Hydroxy Warfarin-d5(Mixture of Diastereomers) CAS No. 1286117-65-4

10-Hydroxy Warfarin-d5(Mixture of Diastereomers)

Cat. No. B587729
CAS RN: 1286117-65-4
M. Wt: 329.363
InChI Key: BPZSPAZBZFZZBN-ATTUOBAHSA-N
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Description

10-Hydroxy Warfarin-d5(Mixture of Diastereomers), also known as 10-Hydroxy Warfarin-d5(Mixture of Diastereomers), is a useful research compound. Its molecular formula is C19H16O5 and its molecular weight is 329.363. The purity is usually 95%.
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properties

CAS RN

1286117-65-4

Product Name

10-Hydroxy Warfarin-d5(Mixture of Diastereomers)

Molecular Formula

C19H16O5

Molecular Weight

329.363

IUPAC Name

4-hydroxy-3-[2-hydroxy-3-oxo-1-(2,3,4,5,6-pentadeuteriophenyl)butyl]chromen-2-one

InChI

InChI=1S/C19H16O5/c1-11(20)17(21)15(12-7-3-2-4-8-12)16-18(22)13-9-5-6-10-14(13)24-19(16)23/h2-10,15,17,21-22H,1H3/i2D,3D,4D,7D,8D

InChI Key

BPZSPAZBZFZZBN-ATTUOBAHSA-N

SMILES

CC(=O)C(C(C1=CC=CC=C1)C2=C(C3=CC=CC=C3OC2=O)O)O

synonyms

4-Hydroxy-3-[2-hydroxy-3-oxo-1-(phenyl-d5)butyl]-2H-1-benzopryan-2-one; 

Origin of Product

United States

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